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For Researchers, Scientists, and Drug Development Professionals

Introduction

Nitrophenanthrenes are nitrated derivatives of phenanthrene, a polycyclic aromatic
hydrocarbon (PAH). The introduction of a nitro group onto the phenanthrene core significantly
influences its chemical and physical properties, as well as its biological activity. Understanding
the distinct characteristics of each isomer is crucial for applications in medicinal chemistry,
materials science, and environmental analysis. This technical guide provides a comprehensive
overview of the isomers of nitrophenanthrene, focusing on their structures, physicochemical
properties, and experimental protocols for their synthesis and characterization.

Isomers of Nitrophenanthrene

Phenanthrene has five distinct positions for monosubstitution, leading to the formation of five
primary isomers of nitrophenanthrene: 1-nitrophenanthrene, 2-nitrophenanthrene, 3-
nitrophenanthrene, 4-nitrophenanthrene, and 9-nitrophenanthrene. The position of the nitro
group on the phenanthrene ring drastically affects the molecule's electronic distribution, steric
hindrance, and overall topology, resulting in unique properties for each isomer.

Physicochemical Properties

The physical and chemical properties of nitrophenanthrene isomers are summarized in the
table below. These properties are critical for designing experimental procedures, predicting
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behavior in various systems, and for the separation and identification of the isomers.

1- 2- 3- 4- 9-
Property Nitrophena Nitrophena Nitrophena Nitrophena Nitrophena

nthrene nthrene nthrene nthrene nthrene

17024-17- 17024-18- 17024-19-
CAS Number 82064-15-1 954-46-1[4]

8[1] 912] 0[3]
Molecular

C14HoNO2[1] C14HoNO2[2] C14HoNO2[3] C14HoNO2[5] C14HoNO2[4]
Formula
Molecular
Weight ( 223.23[1] 223.23[2] 223.23[3] 223.23[5] 223.23[4]
g/mol)
Melting Point ) )
0 Not available 99[6][7] -93[8] Not available 113 - 117[4]

364.52
N _ 413.3

Boiling Point ] (rough ] )

Not available ] 110.6[8] Not available (Predicted)[9]
(°C) estimate)[6]

[10]
[7]
Yellow Light yellow
Appearance Not available Not available crystalline Not available to yellow
solid solid[10]

Molecular Structures

The structures of the five primary isomers of nitrophenanthrene are depicted below. The IUPAC

names are determined by the position of the nitro group on the phenanthrene backbone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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